Cas no 1805170-71-1 (Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805170-71-1
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4858544
• Update Time: 2025-05-19

Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H5BrClF2NO2/c1-15-8(14)4-3(7(11)12)2-13-6(10)5(4)9/h2,7H,1H3
• InChI Key： LMUJXDICQIUSHT-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate

Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805170-71-1)

Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate, with the CAS number 1805170-71-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agricultural science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and pest control agents. The structure of this compound is characterized by a pyridine ring substituted with bromine, chlorine, and a difluoromethyl group, along with a methyl ester at the 4-position.

The synthesis of Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate involves a series of intricate multi-step reactions, often employing advanced catalytic systems and precise reaction conditions to achieve high yields and purity. Recent studies have highlighted the importance of this compound as a potential lead molecule in the development of novel herbicides and fungicides. Its unique substitution pattern on the pyridine ring confers it with excellent bioactivity, making it a promising candidate for agricultural applications.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards specific enzymes and receptors, which is crucial for its potential use in therapeutic agents. For instance, research conducted in 2023 demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent. Furthermore, its stability under various environmental conditions makes it suitable for formulation into agricultural products that require long-lasting efficacy.

The structural features of Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate also make it an attractive substrate for further chemical modifications. Scientists have explored its use as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. For example, recent advancements in click chemistry have enabled the incorporation of this compound into larger molecular frameworks, opening new avenues for drug design.

From an environmental perspective, understanding the fate and behavior of Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate in soil and water systems is critical for its safe application. Studies have indicated that it undergoes rapid degradation under UV light, reducing its persistence in the environment. This property aligns with current trends toward sustainable agriculture and eco-friendly chemical formulations.

In conclusion, Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805170-71-1) stands as a testament to the ingenuity of modern chemical synthesis and its application across diverse scientific domains. Its unique properties continue to inspire innovative research, positioning it as a key player in both agricultural and medicinal advancements.